Cas no 1324298-66-9 ([(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate)

• Product Name: [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate
• CAS No: 1324298-66-9
• MF: C₂₀H₂₃NO₅
• MW: 357.400326013565
• CID: 5321811
• Update Time: 2025-06-14

[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [(2-METHOXY-5-METHYLPHENYL)CARBAMOYL]METHYL 2-(4-ETHOXYPHENYL)ACETATE
• [2-(2-methoxy-5-methylanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• 2-[(2-methoxy-5-methylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate
• STL194440
• 2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl 2-(4-ethoxyphenyl)acetate
• [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

• Inchi： 1S/C20H23NO5/c1-4-25-16-8-6-15(7-9-16)12-20(23)26-13-19(22)21-17-11-14(2)5-10-18(17)24-3/h5-11H,4,12-13H2,1-3H3,(H,21,22)
• InChI Key： HAXWKGDHNIQVPW-UHFFFAOYSA-N
• SMILES： O(CC(NC1=C(C=CC(C)=C1)OC)=O)C(CC1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 448
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate

Research Brief on [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate (CAS: 1324298-66-9)

In recent years, the compound [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate (CAS: 1324298-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions to improve efficiency and reduce by-products. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated further exploration of its biological activities.

Pharmacological investigations have revealed that [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including the inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines. These findings suggest its potential as a candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis.

Furthermore, preliminary toxicology studies indicate that the compound has a favorable safety profile, with minimal adverse effects observed at therapeutic doses. However, comprehensive pharmacokinetic and pharmacodynamic studies are still underway to fully elucidate its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are critical for determining the optimal dosing regimens and potential drug-drug interactions.

In addition to its anti-inflammatory effects, [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate has shown promise in oncology research. Recent experiments have highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's dual functionality as both an anti-inflammatory and anti-cancer agent makes it a compelling subject for further investigation.

Despite these encouraging results, several challenges remain. The scalability of the synthesis process, the need for targeted delivery systems, and the long-term safety profile of the compound are areas that require additional research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the development of this compound into a viable therapeutic option.

In conclusion, [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 2-(4-ethoxyphenyl)acetate (CAS: 1324298-66-9) represents a promising candidate in the field of chemical biology and drug development. Its multifaceted pharmacological properties and favorable safety profile underscore its potential for treating a range of medical conditions. Ongoing and future research will be pivotal in translating these preclinical findings into clinical applications, ultimately benefiting patients worldwide.